Cas no 2151352-84-8 (2-(1-Acetamido-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(1-Acetamido-4-methylcyclohexyl)acetic acid
• CAS No: 2151352-84-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5638780
• PubChem ID: 165915575
• Update Time: 2025-06-30

2-(1-Acetamido-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-acetamido-4-methylcyclohexyl)acetic acid
• EN300-28273343
• 2151352-84-8
• 2-(1-Acetamido-4-methylcyclohexyl)acetic acid

• Inchi： 1S/C11H19NO3/c1-8-3-5-11(6-4-8,7-10(14)15)12-9(2)13/h8H,3-7H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： NFAROCIDPKNVFB-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC(C)CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1-Acetamido-4-methylcyclohexyl)acetic acid

Research Update on 2-(1-Acetamido-4-methylcyclohexyl)acetic acid (CAS: 2151352-84-8): Synthesis, Applications, and Recent Advances

2-(1-Acetamido-4-methylcyclohexyl)acetic acid (CAS: 2151352-84-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexyl backbone and acetamido functional group, has shown promise in various applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2-(1-Acetamido-4-methylcyclohexyl)acetic acid involves a multi-step process that includes the functionalization of the cyclohexyl ring and subsequent acetylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research and industrial purposes. Notably, the use of catalytic asymmetric synthesis has been explored to achieve enantiomerically pure forms, which are critical for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

In terms of pharmacological applications, 2-(1-Acetamido-4-methylcyclohexyl)acetic acid has been investigated as a potential intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile building block for the development of compounds targeting various diseases, including inflammatory disorders and metabolic syndromes. Recent in vitro and in vivo studies have demonstrated its ability to modulate specific biochemical pathways, suggesting its utility as a lead compound for further optimization.

One of the most notable recent findings is the compound's interaction with certain enzymes involved in lipid metabolism. Preliminary data indicate that derivatives of 2-(1-Acetamido-4-methylcyclohexyl)acetic acid can inhibit key enzymes such as fatty acid synthase (FAS), which is overexpressed in several cancer types. This discovery opens new avenues for the development of anticancer therapies, particularly those targeting metabolic vulnerabilities in tumor cells.

Furthermore, the compound's potential as a chiral auxiliary in asymmetric synthesis has been explored. Its rigid cyclohexyl structure and functional groups provide a stable framework for inducing chirality in synthetic reactions, which is highly valuable in the production of enantiomerically pure pharmaceuticals. Recent studies have highlighted its efficacy in catalyzing asymmetric aldol reactions, with high enantioselectivity and yield.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 2-(1-Acetamido-4-methylcyclohexyl)acetic acid. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes, improving bioavailability, and conducting comprehensive toxicity studies to ensure its safety for therapeutic use.

In conclusion, 2-(1-Acetamido-4-methylcyclohexyl)acetic acid (CAS: 2151352-84-8) represents a compound of significant interest in chemical biology and medicinal chemistry. Its unique structural properties, combined with recent advancements in synthesis and applications, position it as a valuable tool for drug discovery and development. Future research will likely focus on expanding its therapeutic potential and addressing the challenges associated with its commercialization.